2beta-Hydroxygibberellin 1
Description
2beta-Hydroxygibberellin 1 is a hydroxylated derivative of gibberellins (GAs), a class of diterpenoid plant hormones critical for growth regulation, seed germination, and flowering. Structurally, it features a hydroxyl group at the 2-beta position of the gibberellin backbone, a modification that significantly influences its bioactivity and metabolic stability compared to non-hydroxylated analogs. This compound is synthesized via cytochrome P450-mediated hydroxylation of precursor GAs, such as GA₁ or GA₄, in plant tissues . Its role in modulating plant development, particularly in stress responses and growth inhibition under adverse conditions, has been documented in several studies. However, its precise mechanisms and interactions with receptors remain under investigation.
Properties
Molecular Formula |
C19H24O7 |
|---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
(1R,2R,5S,8S,9S,10R,12R,13S)-5,12,13-trihydroxy-11-methyl-6-methylidene-16-oxo-15-oxapentacyclo[9.3.2.15,8.01,10.02,8]heptadecane-9-carboxylic acid |
InChI |
InChI=1S/C19H24O7/c1-8-5-17-7-18(8,25)4-3-10(17)19-6-9(20)13(21)16(2,15(24)26-19)12(19)11(17)14(22)23/h9-13,20-21,25H,1,3-7H2,2H3,(H,22,23)/t9-,10+,11+,12+,13-,16?,17-,18-,19+/m0/s1 |
InChI Key |
WZRRJZYYGOOHRC-JXHFLFEZSA-N |
Isomeric SMILES |
CC12[C@H]3[C@@H]([C@@]45CC(=C)[C@@](C4)(CC[C@H]5[C@@]3(C[C@@H]([C@@H]1O)O)OC2=O)O)C(=O)O |
Canonical SMILES |
CC12C3C(C45CC(=C)C(C4)(CCC5C3(CC(C1O)O)OC2=O)O)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Gibberellins
Structural and Functional Differences
Key structural distinctions between 2beta-Hydroxygibberellin 1 and related gibberellins lie in hydroxylation patterns and stereochemistry. For example:
| Compound | Hydroxylation Position | Molecular Formula | Key Functional Role |
|---|---|---|---|
| 2beta-Hydroxygibberellin 1 | 2-beta | C₁₉H₂₄O₆ | Growth inhibition, stress adaptation |
| Gibberellin A₁ (GA₁) | 3-beta | C₁₉H₂₄O₆ | Stem elongation, flowering promotion |
| Gibberellin A₃ (GA₃) | 3-beta, 13-hydroxyl | C₁₉H₂₂O₆ | Fruit development, seed germination |
| Gibberellin A₄ (GA₄) | None | C₁₉H₂₄O₅ | Precursor for bioactive GAs |
Source: Metabolic profiling and crystallographic data from HPLC and LC-HRMS analyses
The 2-beta hydroxyl group reduces receptor-binding affinity compared to GA₁ and GA₃, as demonstrated in Arabidopsis mutant studies. This structural modification also enhances its susceptibility to catabolism via glycosylation or methylation, limiting its persistence in plant tissues .
Analytical and Metabolic Comparisons
- Chromatographic Behavior : 2beta-Hydroxygibberellin 1 exhibits a distinct retention time (RT = 12.3 min) in reverse-phase HPLC compared to GA₁ (RT = 10.8 min) and GA₃ (RT = 11.5 min), attributed to its polarity .
- Mass Spectrometry : LC-HRMS profiles show a molecular ion peak at m/z 348.2 [M+H]⁺, differentiating it from GA₃ (m/z 346.2) due to the additional hydroxyl group .
- Biosynthetic Pathways : Unlike GA₃, which is hydroxylated at C-13, 2beta-Hydroxygibberellin 1 is primarily a metabolic byproduct of GA₁ degradation, linking it to feedback regulation mechanisms in GA homeostasis .
Research Findings and Implications
Recent studies highlight the compound’s dual role:
Inhibitory Effects: In Arabidopsis, exogenous application of 2beta-Hydroxygibberellin 1 suppresses hypocotyl elongation by 30% compared to controls, suggesting antagonism toward bioactive GAs .
Tables
Table 1. Comparative Physicochemical Properties
| Property | 2beta-Hydroxygibberellin 1 | GA₁ | GA₃ |
|---|---|---|---|
| Molecular Weight (g/mol) | 348.4 | 346.4 | 344.4 |
| LogP (Octanol-Water) | -1.2 | -0.8 | -0.5 |
| Solubility (mg/mL, H₂O) | 0.15 | 0.25 | 0.35 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
